Cas no 1343440-39-0 (4-{1-(pyridin-4-yl)ethylamino}butan-2-ol)

• Product Name: 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol
• CAS No: 1343440-39-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5217663
• PubChem ID: 64910900
• Update Time: 2025-06-14

4-{1-(pyridin-4-yl)ethylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(pyridin-4-yl)ethyl]amino}butan-2-ol
• 4-((1-(Pyridin-4-yl)ethyl)amino)butan-2-ol
• 2-Butanol, 4-[[1-(4-pyridinyl)ethyl]amino]-
• 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol

• Inchi： 1S/C11H18N2O/c1-9(14)3-8-13-10(2)11-4-6-12-7-5-11/h4-7,9-10,13-14H,3,8H2,1-2H3
• InChI Key： FDZGWXHRXZOPQU-UHFFFAOYSA-N
• SMILES： OC(C)CCNC(C)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• XLogP3: 0.7
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol

Comprehensive Overview of 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol (CAS No. 1343440-39-0): Properties, Applications, and Research Insights

The compound 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol (CAS No. 1343440-39-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This pyridine derivative combines a butan-2-ol backbone with a pyridin-4-yl substitution, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in kinase inhibition and receptor modulation, aligning with current trends in targeted therapy development.

In recent years, the demand for high-purity intermediates like 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol has surged, driven by advancements in small-molecule drug design. Its CAS No. 1343440-39-0 serves as a critical identifier in patent literature and regulatory documentation. The compound's chiral center and hydrogen-bonding capacity make it particularly valuable for asymmetric synthesis, a hot topic in green chemistry and catalysis research. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its stereochemical purity.

From a commercial perspective, 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol is frequently discussed in context with custom synthesis services and scale-up challenges – key concerns for pharmaceutical manufacturers optimizing process chemistry. Its logP value and solubility profile are often analyzed in ADMET prediction studies, reflecting the industry's focus on drug-likeness parameters. The inclusion of both hydrophilic (hydroxyl) and lipophilic (pyridine) moieties contributes to balanced membrane permeability, a property highly sought after in CNS drug development.

Emerging applications of this compound extend to bioconjugation chemistry, where its primary amine group enables linkage to fluorescent probes or polymeric carriers. This aligns with growing interest in theranostic agents – a fusion of therapeutic and diagnostic functions. Computational chemists frequently incorporate 1343440-39-0 into QSAR models to predict bioactivity, leveraging its molecular scaffold as a template for virtual screening campaigns.

Environmental considerations surrounding 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol synthesis have prompted investigations into microwave-assisted reactions and continuous flow processing – sustainable approaches reducing organic solvent waste. The compound's stability under various pH conditions is another active research area, particularly for formulation scientists developing oral dosage forms. Recent patent analyses reveal its incorporation into prodrug systems designed for controlled release applications.

Quality control protocols for CAS 1343440-39-0 emphasize rigorous residual solvent analysis and polymorph screening, addressing regulatory requirements for ICH guidelines. The compound's melting point and hygroscopicity data are crucial for GMP manufacturing processes. Academic laboratories frequently employ it as a building block for heterocyclic expansion strategies, demonstrating its utility in library diversification for high-throughput screening.

Future directions for 4-{1-(pyridin-4-yl)ethylamino}butan-2-ol research may explore its potential in protein degradation platforms like PROTACs, given its optimal linker length characteristics. The compound's SAR studies continue to inform medicinal chemistry programs targeting inflammatory pathways and metabolic disorders. As AI-driven drug discovery accelerates, structural analogs of this molecule are increasingly featured in generative chemistry algorithms, highlighting its enduring relevance in cutting-edge research.